Cas no 1803778-29-1 (Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1803778-29-1
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4795614
• Update Time: 2025-06-08

Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-18-10(17)8-2-6(4-15)9(3-7(8)5-16)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： HOBJESKNHRKYFR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OC)=C(CO)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate

Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS No. 1803778-29-1): An Overview

Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS No. 1803778-29-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a hydroxymethyl moiety, and a trifluoromethoxy substituent, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate is defined by its molecular formula C₁₃H₉F₃NO₄. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydroxymethyl moiety adds polarity and potential hydrogen bonding capabilities, while the trifluoromethoxy substituent enhances lipophilicity and metabolic stability.

In recent years, the development of new therapeutic agents has been driven by the need to address unmet medical needs and improve patient outcomes. Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate has shown potential in several areas of research, including cancer therapy, anti-inflammatory treatments, and neurodegenerative diseases. Its unique combination of functional groups allows it to interact with various biological targets, making it a versatile molecule for drug discovery.

Cancer Therapy: One of the most promising applications of Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate is in cancer therapy. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. Additionally, the compound's ability to induce apoptosis and cell cycle arrest has been observed in various cancer cell lines.

Anti-Inflammatory Treatments: Inflammation is a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has shown that Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate possesses potent anti-inflammatory properties. It can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Neurodegenerative Diseases: Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Recent studies have explored the neuroprotective effects of Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate. The compound has been shown to reduce oxidative stress and inhibit neuroinflammation, which are key factors in the pathogenesis of these diseases. Additionally, it may enhance neuronal survival and promote neurogenesis, making it a promising candidate for neuroprotective therapies.

The pharmacokinetic properties of Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate have also been extensively studied. Its high lipophilicity allows for good absorption and distribution in tissues, while its metabolic stability ensures prolonged therapeutic effects. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

In conclusion, Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS No. 1803778-29-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing studies are expected to further elucidate its mechanisms of action and potential clinical applications.